(1S)-1-{4-Amino-5-[(1S)-1-hydroxyethyl]-4H-1,2,4-triazol-3-yl}ethan-1-ol

• IUPAC Name: (1S)-1-[4-amino-5-[(1S)-1-hydroxyethyl]-1,2,4-triazol-3-yl]ethanol
• InChI: InChI=1S/C6H12N4O2/c1-3(11)5-8-9-6(4(2)12)10(5)7/h3-4,11-12H,7H2,1-2H3/t3-,4-/m0/s1
• InChI Key: JOXDXBMIJJFJMN-IMJSIDKUSA-N
• Canonical SMILES: CC(C1=NN=C(N1N)C(C)O)O
• Isomeric SMILES: C[C@@H](C1=NN=C(N1N)[C@H](C)O)O
• Molecular Formula: C6H12N4O2
• Molecular Weight: 172.19 g/mol

Description

The description of a compound typically includes its IUPAC name, common name, and structural formula. It may also include its appearance (color, state of matter under standard conditions) and any distinctive odors.

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves understanding the spatial arrangement of atoms in the molecule and the type of bonds between them. Tools like X-ray crystallography, NMR, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and refractive index. On the chemical side, properties like acidity/basicity, reactivity with common reagents, and stability can be analyzed.

Mechanism of Action

In the context of bioactive compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or modulating specific biological pathways.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

This involves predicting or proposing future research directions. It could involve novel syntheses, new reactions, potential applications, or investigations into its mechanism of action.